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Compound of Interest

Compound Name: 7-Methoxy-2-naphthol

Cat. No.: B049774

An In-depth Technical Guide on the Physicochemical Properties of 7-Methoxy-2-naphthol

This technical guide provides a comprehensive overview of the core physicochemical
properties of 7-Methoxy-2-naphthol, tailored for researchers, scientists, and professionals in
drug development. This document summarizes key quantitative data, outlines detailed
experimental protocols for property determination, and includes visualizations to illustrate
experimental workflows and structural relationships.

Core Physicochemical Properties

7-Methoxy-2-naphthol is an organic compound with a naphthol structure substituted with a
methoxy group.[1] Its chemical and physical characteristics are crucial for its application in
chemical synthesis and potential biological activities.[1]

Quantitative Data Summary

The fundamental physicochemical properties of 7-Methoxy-2-naphthol are summarized in the
table below for easy reference and comparison.
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Property Value Source
Molecular Formula C11H1002 2131141511611 71
Molecular Weight 174.20 g/mol [2][4][5][6]
Melting Point 116-119 °C [21[31[5]

Boiling Point (Predicted) 336.7 £ 15.0 °C [5]

pKa (Predicted) 9.45+0.40 [5]

logP (XLogP3) 3.1 [4]

White to off-white or brown
Appearance ) [31[8]
crystalline powder/chunks

Limited solubility in water;
Solubility soluble in organic solvents like  [1]

ethanol and ether.

CAS Number 5060-82-2 [213151619117]

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical
properties of 7-Methoxy-2-naphthol.

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this occurs over a narrow temperature range.

Methodology: Capillary Melting Point Determination

e Sample Preparation: A small amount of finely powdered, dry 7-Methoxy-2-naphthol is
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Vernier
Melt Station or a similar calibrated device.[10]
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e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
approach the expected melting point, followed by a slower rate (1-2 °C per minute) as the
melting point is neared.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the range.[10]

o Replicates: The measurement is typically repeated two to three times to ensure accuracy
and reproducibility.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology: Simple Distillation

o Apparatus Setup: A simple distillation apparatus is assembled, consisting of a round-bottom
flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving
flask.[10]

o Sample and Heating: The 7-Methoxy-2-naphthol is placed in the round-bottom flask. The
liquid is heated to boiling.[10]

o Temperature Measurement: The thermometer bulb is positioned so that the top of the bulb is
level with the bottom of the side arm of the distillation head. This ensures the temperature of
the vapor distilling into the condenser is accurately measured.[10]

» Data Recording: The temperature is recorded when it stabilizes during the distillation of the
vapor. This stable temperature is the boiling point.[10]

Determination of Solubility

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent.

Methodology: Shake-Flask Method
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» Solvent Selection: A range of solvents, including water and various organic solvents (e.g.,
ethanol, ether), are used.

e Sample Preparation: A known excess amount of 7-Methoxy-2-naphthol is added to a known
volume of the solvent in a sealed flask.

» Equilibration: The flask is agitated (e.g., in a shaker bath) at a constant temperature for a
sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

» Phase Separation: The mixture is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

» Concentration Analysis: The concentration of 7-Methoxy-2-naphthol in the clear
supernatant is determined using a suitable analytical technique, such as UV-Vis
spectroscopy or High-Performance Liquid Chromatography (HPLC).

o Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent
(e.g., g/L or mg/mL).

Determination of Octanol-Water Partition Coefficient
(logP)

The octanol-water partition coefficient is a measure of the ratio of the concentration of a
chemical in octanol and water at equilibrium. It is a key indicator of a substance's
hydrophobicity and potential for bioaccumulation.

Methodology: Shake-Flask Method (OECD Guideline 107)
» Preparation: Equal volumes of n-octanol and water are pre-saturated with each other.

¢ Dissolution: A small, known amount of 7-Methoxy-2-naphthol is dissolved in the aqueous or
octanolic phase.

o Partitioning: The two phases are mixed in a sealed flask and agitated until equilibrium is
reached.
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e Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol
and water layers.

» Concentration Measurement: The concentration of 7-Methoxy-2-naphthol in both the
octanol and aqueous phases is determined using an appropriate analytical method (e.qg.,
HPLC, UV-Vis spectroscopy).

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. The result is typically expressed
as its base-10 logarithm (logP).

Visualizations

The following diagrams illustrate the experimental workflow for physicochemical
characterization and the structural basis for the properties of 7-Methoxy-2-naphthol.
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Experimental Workflow for Physicochemical Characterization
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Structural Influence on Physicochemical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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